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Compound of Interest

Compound Name: Tos-PEG7-OH

Cat. No.: B1679206 Get Quote

For Immediate Implementation: This document provides critical safety and logistical information

for researchers, scientists, and drug development professionals working with Tos-PEG7-OH.

Adherence to these procedures is essential for ensuring laboratory safety and maintaining the

integrity of your research.

Tos-PEG7-OH (CAS No. 1028089-05-5) is a polyethylene glycol (PEG)-based PROTAC linker

utilized in the synthesis of proteolysis-targeting chimeras.[1] While specific hazard data for this

compound is limited, the presence of a tosyl group and its intended use in active

pharmaceutical ingredient (API) development necessitate careful handling. This guide

synthesizes available safety data and established protocols for similar chemical entities to

provide a comprehensive operational plan.

I. Personal Protective Equipment (PPE): Your First
Line of Defense
The following table outlines the required PPE for handling Tos-PEG7-OH. This is based on a

risk assessment considering the potential hazards associated with tosylated compounds and

PEGylated materials.
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PPE Category Specification Rationale

Hand Protection

Nitrile or neoprene gloves.

Inspect before each use and

change immediately upon

contact.

To protect against skin contact.

Disposable nitrile gloves offer

broad short-term chemical

resistance.[2]

Eye Protection

Safety goggles with side-

shields. A face shield may be

required for splash hazards.[3]

To protect eyes from splashes

and aerosols.

Body Protection

A laboratory coat must be

worn. For larger quantities or

increased risk of splashing,

consider a chemical-resistant

apron.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood,

is required to avoid inhalation.

[3]

To minimize inhalation of any

potential dust or aerosols.

II. Operational Protocol: From Receipt to Disposal
This section details the step-by-step procedures for safely handling Tos-PEG7-OH throughout

its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area, away from

direct sunlight and sources of ignition.[3]

Recommended storage temperature is -20°C for the powder form.

2. Handling and Use:
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All handling of Tos-PEG7-OH should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Avoid the formation of dust and aerosols.

Ensure an eyewash station and safety shower are readily accessible.

Avoid contact with skin and eyes.

Keep away from strong acids/alkalis and strong oxidizing/reducing agents.

3. Accidental Release Measures:

In case of a spill, immediately evacuate the area.

Wear full personal protective equipment, including respiratory protection, before attempting

cleanup.

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

Decontaminate the spill area and equipment by scrubbing with alcohol.

Collect all contaminated materials in a sealed container for proper disposal.

4. Disposal Plan:

Dispose of waste material at an approved waste disposal plant.

Do not allow the product to enter drains or water courses.

All contaminated materials, including gloves, wipes, and empty containers, should be

disposed of as chemical waste in accordance with local, state, and federal regulations.

III. Emergency Procedures: Preparedness is Key
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with large

amounts of water. Seek medical attention if

irritation develops or persists.

Inhalation

Move the affected person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

IV. Workflow for Safe Handling of Tos-PEG7-OH
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Caption: Workflow for the safe handling of Tos-PEG7-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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